molecular formula C15H13Cl2NO4S B8339404 Methyl 2-(3,4-dichloro-N-methylphenylsulfonamido)benzoate

Methyl 2-(3,4-dichloro-N-methylphenylsulfonamido)benzoate

Cat. No.: B8339404
M. Wt: 374.2 g/mol
InChI Key: OXORMXSKACXORX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(3,4-dichloro-N-methylphenylsulfonamido)benzoate is a useful research compound. Its molecular formula is C15H13Cl2NO4S and its molecular weight is 374.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13Cl2NO4S

Molecular Weight

374.2 g/mol

IUPAC Name

methyl 2-[(3,4-dichlorophenyl)sulfonyl-methylamino]benzoate

InChI

InChI=1S/C15H13Cl2NO4S/c1-18(14-6-4-3-5-11(14)15(19)22-2)23(20,21)10-7-8-12(16)13(17)9-10/h3-9H,1-2H3

InChI Key

OXORMXSKACXORX-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=CC=C1C(=O)OC)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate (21.3 g, 59.1 mmol) was dissolved in acetone (300 ml), and K2CO3 (16.3 g, 118.3 mmol, 2 eq.) was added thereto. Methyl iodide (7.4 ml, 118.3 mmol, 2 eq.) was then added, and the suspension was heated overnight at 40° C. The solid materials were filtered off and the filtrate was concentrated using a rotary evaporator. Purification was carried out by filtration over silica gel (DCM).
Quantity
21.3 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
16.3 g
Type
reactant
Reaction Step Two
Quantity
7.4 mL
Type
reactant
Reaction Step Three

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